Cas no 111895-03-5 (8-benzyl-8-azabicyclo[3.2.1]oct-3-ene)
111895-03-5 structure
Product Name:8-benzyl-8-azabicyclo[3.2.1]oct-3-ene
CAS No:111895-03-5
MF:C14H17N
MW:199.291483640671
CID:2607541
PubChem ID:71335845
Update Time:2025-04-21
8-benzyl-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties
Names and Identifiers
-
- 8-benzyl-8-azabicyclo[3.2.1]oct-3-ene
- 8-Benzyl-8-azabicyclo[3.2.1]oct-2-ene
- DTXSID30763737
- 111895-03-5
-
- Inchi: 1S/C14H17N/c1-2-5-12(6-3-1)11-15-13-7-4-8-14(15)10-9-13/h1-7,13-14H,8-11H2
- InChI Key: YYBOLQIVTVSQJO-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)C2C=CCC1CC2
Computed Properties
- Exact Mass: 199.136099547Da
- Monoisotopic Mass: 199.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 3.2Ų
8-benzyl-8-azabicyclo[3.2.1]oct-3-ene Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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